Cas no 1185102-88-8 (Imidazol-1-yl-acetic Acid-d2 Hydrochloride)

• Product Name: Imidazol-1-yl-acetic Acid-d2 Hydrochloride
• CAS No: 1185102-88-8
• MF: C₅H₇ClN₂O₂
• MW: 164.586603403091
• CID: 1060683
• PubChem ID: 45039554
• Update Time: 2025-07-28

Imidazol-1-yl-acetic Acid-d2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazol-1-yl-acetic Acid-d2 Hydrochloride
• 2-(4,5-dideuterioimidazol-1-yl)acetic acid,hydrochloride
• 1185102-88-8
• [(4,5-~2~H_2_)-1H-Imidazol-1-yl]acetic acid--hydrogen chloride (1/1)
• DTXSID90662035
• 2-(4,5-dideuterioimidazol-1-yl)acetic acid;hydrochloride

• Inchi： 1S/C5H6N2O2.ClH/c8-5(9)3-7-2-1-6-4-7;/h1-2,4H,3H2,(H,8,9);1H/i1D,2D;
• InChI Key： JKZJSYXGKHQHRA-PRDLOPAJSA-N
• SMILES： Cl.OC(CN1C=NC([2H])=C1[2H])=O

Computed Properties

• Exact Mass: 164.03200
• Monoisotopic Mass: 164.0321587g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Solubility: Methanol, Water
• PSA: 55.12000
• LogP: 0.76970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives